Cas no 283167-53-3 (L-Histidinamide,N-acetyl-L-histidyl-L-histidylglycyl-N-methyl-)

• Product Name: L-Histidinamide,N-acetyl-L-histidyl-L-histidylglycyl-N-methyl-
• CAS No: 283167-53-3
• MF: C₂₃H₃₁N₁₁O₅
• MW: 541.562942743301
• CID: 248409
• PubChem ID: 95565970
• Update Time: 2025-04-19

L-Histidinamide,N-acetyl-L-histidyl-L-histidylglycyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Histidinamide,N-acetyl-L-histidyl-L-histidylglycyl-N-methyl-
• Ac-HHGH-NHMe
• AC-HIS-HIS-GLY-HIS-NHME
• 283167-53-3
• (2S)-2-acetamido-3-(1H-imidazol-5-yl)-N-[(2S)-3-(1H-imidazol-5-yl)-1-[[2-[[(2S)-3-(1H-imidazol-5-yl)-1-(methylamino)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-1-oxopropan-2-yl]propanamide
• (S)-N-(2-((S)-3-(1H-imidazol-4-yl)-1-(methylamino)-1-oxopropan-2-ylamino)-2-oxoethyl)-2-((S)-2-acetamido-3-(1H-imidazol-4-yl)propanamido)-3-(1H-imidazol-4-yl)propanamide

• Inchi： 1S/C23H31N11O5/c1-13(35)32-19(5-16-8-27-12-31-16)23(39)34-18(4-15-7-26-11-30-15)22(38)28-9-20(36)33-17(21(37)24-2)3-14-6-25-10-29-14/h6-8,10-12,17-19H,3-5,9H2,1-2H3,(H,24,37)(H,25,29)(H,26,30)(H,27,31)(H,28,38)(H,32,35)(H,33,36)(H,34,39)/t17-,18-,19-/m0/s1
• InChI Key： TYRGPEYUEWGFBD-FHWLQOOXSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC(C)=O)N[C@H](C(NCC(N[C@H](C(NC)=O)CC1=CN=CN1)=O)=O)CC1=CN=CN1

Computed Properties

• Exact Mass: 541.25100
• Monoisotopic Mass: 541.25096313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 14
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 232Ų

Experimental Properties

• PSA: 231.54000
• LogP: -0.82520